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Compound of Interest

Compound Name: 14(2)-Tricosenyl acetate

Cat. No.: B15551768

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, operation, and
disposal of 14(Z)-Tricosenyl acetate, a long-chain ester commonly used in biochemical
research, particularly in the study of insect pheromones. Adherence to these procedures is
critical for ensuring laboratory safety and maintaining experimental integrity.

l. Personal Protective Equipment (PPE) and Safety
Precautions

While a specific Safety Data Sheet (SDS) for 14(Z)-Tricosenyl acetate is not readily available,
data from structurally similar long-chain alkyl acetates and insect pheromones indicate that the
following PPE and safety measures are essential to minimize exposure and ensure a safe
working environment.

Recommended Personal Protective Equipment:

e Hand Protection: Wear nitrile gloves. Gloves must be inspected prior to use and disposed of
properly after handling the chemical.

o Eye/Face Protection: Use chemical safety goggles or a face shield to protect against
potential splashes.
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» Skin and Body Protection: A standard laboratory coat is required. For larger quantities or in
case of a spill, consider a chemical-resistant apron and boots.

o Respiratory Protection: Not typically required for small volumes in a well-ventilated area. If
aerosols may be generated, use a NIOSH-approved respirator.

General Safety and Handling Precautions:

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid inhalation of vapors or mists.

Prevent contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Keep away from heat, sparks, and open flames, as similar compounds can be flammabile.

Il. Quantitative Data Summary

The following table summarizes key quantitative data for 14(Z)-Tricosenyl acetate and a
structurally similar compound, providing a reference for its physical and chemical properties.
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Value (Similar

Compound:
Value (14(2)-
Property . 10E,12E,142Z- Source
Tricosenyl acetate) .
Hexadecatrienyl

acetate)

Molecular Formula C25H4802 C18H3002 [1]
Molecular Weight 380.65 g/mol 278.4 g/mol [1]
Physical State Neat (Liquid) Not specified MyBioSource
Purity >99% Not specified MyBioSource
Calculated XLogP3 Not Available 6.2 [2]
Hydrogen Bond

0 0 PubChem
Donors
Hydrogen Bond

2 2 PubChem

Acceptors

lll. Experimental Protocol: Preparation of a Standard
Solution for Bioassay

This protocol details the steps for preparing a standard solution of 14(Z)-Tricosenyl acetate for
use in a typical insect bioassay, such as in a Y-tube olfactometer.

Materials:

14(Z)-Tricosenyl acetate

High-purity solvent (e.g., hexane, ethanol)

Volumetric flasks (various sizes)

Micropipettes and sterile tips

Vortex mixer
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« Filter paper or other substrate for application
Procedure:

o Stock Solution Preparation (e.g., 1 mg/mL): a. Accurately weigh 10 mg of 14(Z)-Tricosenyl
acetate using an analytical balance. b. Transfer the weighed compound into a 10 mL
volumetric flask. c. Add a small amount of the chosen solvent to dissolve the compound
completely. d. Bring the flask to the 10 mL mark with the solvent. e. Cap the flask and mix
thoroughly using a vortex mixer until the solution is homogeneous.

» Serial Dilutions: a. Prepare a series of dilutions from the stock solution to achieve the desired
experimental concentrations (e.g., 100 pg/mL, 10 pg/mL, 1 pg/mL). b. For a 100 pg/mL
solution, transfer 1 mL of the stock solution into a 10 mL volumetric flask and dilute with the
solvent to the mark. Mix well. c. Repeat this process for subsequent dilutions.

o Application for Bioassay: a. Apply a precise volume (e.g., 10 L) of the desired pheromone
solution onto a piece of filter paper. b. Allow the solvent to evaporate completely in a fume
hood before placing the filter paper in the olfactometer arm.[3] c. For the control arm, apply
an equal volume of the pure solvent to a separate piece of filter paper.

IV. Operational and Disposal Plans

A systematic approach to the handling and disposal of 14(Z)-Tricosenyl acetate is crucial for
laboratory safety and environmental protection.

Handling and Storage Workflow:
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Workflow for Handling 14(Z)-Tricosenyl Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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14(2)-Tricosenyl Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15551768#personal-protective-equipment-for-
handling-14-z-tricosenyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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